B1577523 ChaC10

ChaC10

Cat. No.: B1577523
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

ChaC10 is a cyclic peptide (cyclotide) isolated from the plant Chassalia chartacea. Cyclotides are characterized by their cyclic cysteine-knotted structure, conferring exceptional stability and diverse bioactivities, including antimicrobial, cytotoxic, and hemolytic properties. This compound, like other members of the ChaC family (e.g., ChaC1, ChaC7, ChaC11), is derived from a highly truncated precursor, suggesting evolutionary specialization in its biosynthesis . Notably, this compound exhibits moderate cytotoxicity (IC50 = 5.0 μM) but lacks significant antimicrobial activity against Gram-positive (Staphylococcus aureus, Staphylococcus epidermidis) and Gram-negative (Escherichia coli) bacteria (MIC >80 μM) .

Properties

bioactivity

Cancer cells

sequence

GEYCGESCYLIPCFTPGCYCVSRQCVNKN

Origin of Product

United States

Comparison with Similar Compounds

Research Implications and Limitations

  • Structural-Activity Relationships (SAR) : this compound’s low bioactivity underscores the importance of specific residues (e.g., methionine) and loop conformations in cyclotide function. Modifications to its hydrophobic patches could enhance target binding .
  • Methodological Considerations: Studies on this compound lack detailed structural characterization (e.g., NMR or X-ray crystallography), limiting mechanistic insights.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.